Cas no 2171604-95-6 (2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid)

• Product Name: 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid
• CAS No: 2171604-95-6
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6269524
• PubChem ID: 165600011
• Update Time: 2025-10-31

2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid
• 2171604-95-6
• EN300-1628946

• Inchi： 1S/C8H15NO3/c1-7(2)3-8(9,4-7)5(10)6(11)12/h5,10H,3-4,9H2,1-2H3,(H,11,12)
• InChI Key： AVFINUCAZVWABA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid

Introduction to 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid (CAS No. 2171604-95-6)

2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171604-95-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising a cyclobutyl ring substituted with amino and hydroxyl functional groups, has garnered attention due to its potential applications in drug discovery and molecular engineering. The presence of both basic and acidic properties makes it a versatile intermediate in the synthesis of more complex bioactive molecules.

The structural motif of 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid is characterized by a rigid cyclobutane ring substituted at the 1-position with an amino group (-NH₂) and at the 3,3-positions with dimethyl groups. This configuration imparts a specific steric environment that can influence its interactions with biological targets. The hydroxyl group at the 2-position further enhances its reactivity, making it a valuable building block for constructing more intricate pharmacophores. Such structural features are often exploited in medicinal chemistry to modulate solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in heterocyclic compounds derived from cyclobutane scaffolds due to their potential as pharmacological agents. The cyclobutane ring itself is known for its stability and ability to adopt a planar conformation, which can be advantageous for receptor binding. The incorporation of nitrogen-containing functional groups, such as the amino group in 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid, introduces basic properties that can facilitate interactions with acidic binding sites in proteins or enzymes. This dual functionality makes the compound particularly interesting for designing molecules that require both hydrophilic and hydrophobic interactions.

One of the key areas where 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid has shown promise is in the development of enzyme inhibitors. The rigid cyclobutyl ring can mimic the natural binding pockets of enzymes, while the amino and hydroxyl groups can form hydrogen bonds or salt bridges with key residues. For instance, studies have suggested that derivatives of this compound may interact with metalloproteinases or other hydrolases by leveraging these structural features. Such interactions could be exploited to develop novel therapeutics targeting diseases associated with abnormal enzyme activity.

The synthesis of 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid presents an interesting challenge due to the complexity of its stereocenter and functional groups. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to ensure high yield and enantiomeric purity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, have made it possible to construct such molecules more efficiently. These methodologies not only improve synthetic accessibility but also allow for greater structural diversity in derivative libraries.

Recent research has also explored the potential applications of 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid in materials science and polymer chemistry. The unique combination of functional groups makes it a suitable candidate for designing monomers that can be polymerized into materials with tailored properties. For example, incorporating this compound into polyamides or polyesters could yield materials with enhanced biodegradability or biocompatibility. Such applications highlight the broad utility of this molecule beyond traditional pharmaceutical contexts.

The pharmacokinetic properties of 2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid are also subjects of ongoing investigation. Understanding how this compound is metabolized and excreted is crucial for optimizing its therapeutic potential. Computational modeling techniques have been employed to predict metabolic pathways and identify potential liabilities early in drug development. These approaches leverage knowledge-based databases and machine learning algorithms to simulate enzymatic reactions and predict physicochemical properties such as solubility and permeability.

In conclusion,2-(1-amino-3,3-dimethylcyclobutyl)-2-hydroxyacetic acid (CAS No. 2171604-95-6) represents a structurally intriguing compound with diverse applications in pharmaceuticals and materials science. Its unique combination of functional groups and stereochemistry makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new synthetic methodologies and applications,this compound will likely remain at the forefront of molecular innovation.